Cas no 1270407-68-5 (5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile)

• Product Name: 5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile
• CAS No: 1270407-68-5
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 5759890
• PubChem ID: 55297395
• Update Time: 2025-05-26

5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile
• 1270407-68-5
• EN300-1827103
• AKOS006372894
• 5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile

• Inchi： 1S/C10H11FN2O/c1-10(13,6-14)8-2-3-9(11)7(4-8)5-12/h2-4,14H,6,13H2,1H3
• InChI Key： MRLRBHAMRCHTOP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C)(CO)N

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70Ų

Additional information on 5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile

5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile (CAS No. 1270407-68-5): An Overview of Its Structure, Properties, and Applications

5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile (CAS No. 1270407-68-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is characterized by its complex molecular structure, which includes a 2-fluorobenzonitrile moiety and a 2-amino-1-hydroxypropan-2-yl group. These functional groups contribute to its diverse chemical properties and biological activities.

The molecular formula of 5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile is C₉H₉FN₃O, with a molecular weight of approximately 194.18 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its chemical structure features a fluorinated benzene ring linked to a nitrile group, which is further substituted with an amino alcohol moiety. This combination of functional groups imparts the compound with a range of chemical reactivity and biological activity.

Recent studies have highlighted the potential of 5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile in various therapeutic areas. One notable application is in the field of cancer research, where it has shown promising antitumor activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific protein targets. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its antitumor properties, 5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile has also been investigated for its potential as an anti-inflammatory agent. Research conducted by a team at the University of California, San Francisco, found that the compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing tissue damage and promoting healing.

The pharmacokinetic properties of 5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile have been extensively studied to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing regimens.

The safety profile of 5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile has also been evaluated in preclinical studies. Toxicity assessments conducted in rodents and non-human primates have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for clinical development.

In conclusion, 5-(2-Amino-1-hydroxypropan-2-yl)-2-fluorobenzonitrile (CAS No. 1270407-68-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, including cancer and inflammatory disorders.